Cas no 948015-51-8 (4-(aminomethyl)oxane-4-carboxylic acid)

• Product Name: 4-(aminomethyl)oxane-4-carboxylic acid
• CAS No: 948015-51-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD09800381
• CID: 1089483
• PubChem ID: 9920449
• Update Time: 2025-10-22

4-(aminomethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)tetrahydro-2H-pyran-4-carboxylic acid
• 4-(aminomethyl)oxane-4-carboxylic acid
• 4-AMINOMETHYLTETRAHYDROPYRAN-4-CARBOXYLIC ACID
• 4-(Aminomethyl)oxane-4-carboxylic acid HCl
• CS-0171619
• EN300-116561
• 4-Aminomethyl-tetrahydro-pyran-4-carboxylic acid
• F8881-5999
• AS-35855
• SCHEMBL1971456
• 948015-51-8
• DTXSID60432782
• 4-(Aminomethyl)tetrahydro-2h-pyran-4-carboxylicacid
• AKOS011494775
• A916252
• MFCD09800381
• YMB01551
• MOQXTRBNZFLFOF-UHFFFAOYSA-N
• DB-348783

• MDL： MFCD09800381
• Inchi： 1S/C7H13NO3/c8-5-7(6(9)10)1-3-11-4-2-7/h1-5,8H2,(H,9,10)
• InChI Key： MOQXTRBNZFLFOF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CN)CC1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(aminomethyl)oxane-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(aminomethyl)oxane-4-carboxylic acid

4-(Aminomethyl)oxane-4-carboxylic Acid (CAS No. 948015-51-8): A Comprehensive Overview

4-(Aminomethyl)oxane-4-carboxylic acid (CAS No. 948015-51-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This bicyclic amino acid derivative is characterized by its oxane (tetrahydropyran) ring and aminomethyl functional group, which contribute to its distinctive chemical properties and broad applicability. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this fascinating compound.

The molecular formula of 4-(aminomethyl)oxane-4-carboxylic acid is C₇H₁₃NO₃, with a molecular weight of 159.18 g/mol. Its structure features a tetrahydropyran ring substituted at the 4-position with both an aminomethyl group and a carboxylic acid moiety. This unique arrangement imparts interesting physicochemical properties, including moderate water solubility and the ability to participate in diverse chemical reactions. The compound's chiral center at the 4-position makes it particularly valuable for asymmetric synthesis and pharmaceutical applications.

Recent advances in synthetic methodologies have made 4-(aminomethyl)oxane-4-carboxylic acid more accessible to researchers. Modern synthetic routes often involve ring-closing metathesis or cyclization of hydroxy amino acids, followed by selective functionalization. These improved synthetic protocols have addressed previous challenges in obtaining high yields and enantiomeric purity, making the compound more attractive for various applications. The development of green chemistry approaches for its synthesis has been a particular focus, aligning with current trends in sustainable chemical production.

In pharmaceutical research, 4-(aminomethyl)oxane-4-carboxylic acid serves as a valuable building block for drug discovery. Its constrained bicyclic structure makes it an excellent scaffold for designing peptidomimetics and bioactive compounds. Researchers have utilized this compound in the development of enzyme inhibitors, particularly targeting proteases and other medically relevant enzymes. The compound's ability to mimic natural amino acids while providing enhanced metabolic stability has made it particularly interesting for peptide-based therapeutics and drug delivery systems.

The material science applications of 4-(aminomethyl)oxane-4-carboxylic acid are equally impressive. Its bifunctional nature allows it to serve as a monomer for specialty polymers with unique properties. These polymers find use in biocompatible materials, controlled release systems, and advanced coatings. The compound's ability to form hydrogen bonds and participate in molecular self-assembly has opened new possibilities in nanotechnology and supramolecular chemistry.

Market analysis indicates growing interest in 4-(aminomethyl)oxane-4-carboxylic acid across multiple industries. The compound's CAS number 948015-51-8 has seen increased search frequency in scientific databases, reflecting its rising importance in research and development. Current market trends show particular demand from the pharmaceutical sector, where it's being explored for next-generation therapeutics, and from the advanced materials industry, where its unique properties enable innovative applications. The global market for such specialty chemicals is projected to grow significantly, driven by increasing R&D investments and the need for novel chemical entities.

Quality control and analytical characterization of 4-(aminomethyl)oxane-4-carboxylic acid are crucial aspects of its commercial and research applications. Standard analytical techniques include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. Advanced techniques like X-ray crystallography have been employed to study its solid-state properties and conformational preferences. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical and material science applications.

Future research directions for 4-(aminomethyl)oxane-4-carboxylic acid (CAS No. 948015-51-8) are particularly exciting. Scientists are exploring its potential in bioconjugation chemistry, where its unique structure could enable novel protein modifications and labeling strategies. There's also growing interest in its use for developing artificial enzymes and biomimetic catalysts. The compound's compatibility with click chemistry approaches makes it valuable for creating complex molecular architectures with precise control.

For researchers and industry professionals working with 4-(aminomethyl)oxane-4-carboxylic acid, proper handling and storage are essential. While not classified as hazardous, the compound should be stored in a cool, dry environment, protected from moisture and strong oxidizers. Standard laboratory safety practices should be followed when handling the material. Its stability profile makes it suitable for long-term storage when proper conditions are maintained, ensuring consistent performance in various applications.

The scientific literature contains numerous references to 4-(aminomethyl)oxane-4-carboxylic acid and its derivatives. Recent publications have highlighted its use in medicinal chemistry programs, material science innovations, and catalysis research. Patent databases reveal growing intellectual property activity surrounding this compound, particularly in pharmaceutical applications. These developments underscore the compound's importance as a versatile intermediate in modern chemical research and development.

In conclusion, 4-(aminomethyl)oxane-4-carboxylic acid (CAS No. 948015-51-8) represents a fascinating and valuable chemical entity with wide-ranging applications. Its unique structural features, synthetic accessibility, and functional versatility make it an important tool for researchers across multiple disciplines. As scientific understanding of this compound continues to grow, we can anticipate even more innovative applications emerging in the fields of drug discovery, advanced materials, and chemical biology. The compound's future looks bright as it continues to enable scientific breakthroughs and technological advancements.